Cas no 521-13-1 (Cholesteryl N-Butyrate)

Cholesteryl N-Butyrate structure

Product Name:Cholesteryl N-Butyrate

CAS No:521-13-1

Molecular Formula:C₃₁H₅₂O₂

Molecular Weight:456.74338

MDL:MFCD00021144

CID:37983

PubChem ID:87565758

Cholesteryl N-Butyrate Properties

Names and Identifiers

- Cholesteryl butyrate
- 3beta-Hydroxy-5-cholestene 3-butyrate
- 5-Cholesten-3beta-ol 3-butyrate
- Cholesteryl butanoate
- Cholesterol Butyrate
- Butyric Acid Cholesterol Ester
- BUTYRIC ACID, CHOLESTERYL ESTER
- W-105851
- UNII-50QA4YCP7F
- EINECS 208-304-7
- Cholest-5-en-3-ol (3beta)-, 3-butanoate
- DTXSID101341216
- Q27260812
- Cholest-5-en-3-ol (3beta)-, butanoate
- cholesteryl n-butyrate
- NS00013456
- CHOLESTERYL BUTYRATE [INCI]
- 521-13-1
- Cholest-5-en-3beta-ol butyrate
- n-butyric acid cholesterol ester
- HY-W013122
- MFCD00021144
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] butanoate
- cholesteryln-butyrate
- 5-Cholesten-3.beta.-ol butyrate
- AKOS015839529
- CHOLEST-5-EN-3-BETA-YL BUTANOATE
- 3.BETA.-HYDROXY-5-CHOLESTENE 3-BUTYRATE
- CS-W013838
- CHOLESTEROL 3-BUTYRATE
- SCHEMBL161977
- Cholest-5-en-3-ol (3.beta.)-, butanoate
- AS-57753
- D95327
- CKDZWMVGDHGMFR-GTPODGLVSA-N
- Cholesterol n-butyrate
- 3.beta.-Butanoyloxycholest-5-ene
- 50QA4YCP7F
- +Expand
- MDL： MFCD00021144
- InChIKey： CKDZWMVGDHGMFR-GTPODGLVSA-N
- Inchi： InChI=1S/C31H52O2/c1-7-9-29(32)33-24-16-18-30(5)23(20-24)12-13-25-27-15-14-26(22(4)11-8-10-21(2)3)31(27,6)19-17-28(25)30/h12,21-22,24-28H,7-11,13-20H2,1-6H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
- SMILES： CCCC(=O)O[C@H]1CC[C@@]2(C)C(=CC[C@H]3[C@@H]4CC[C@H]([C@H](C)CCCC(C)C)[C@@]4(C)CC[C@@H]32)C1

Computed Properties

Exact Mass: 456.39700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 9
Monoisotopic Mass: 456.396731
Heavy Atom Count: 33
Complexity: 722
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.9
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 8.73970
PSA: 26.30000
Refractive Index: -30 ° (C=2, THF)
Boiling Point: 518 °C at 760 mmHg
Melting Point: 98-100 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C
Flash Point: 264.3 °C
Color/Form: Not determined
Solubility: Not determined
Density: 0.98

Cholesteryl N-Butyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JFQ-1g	Cholesteryl n-butyrate	521-13-1	95%	1g	$77.00	2024-04-30
A2B Chem LLC	AB64358-1g	Cholesteryl n-butyrate	521-13-1	≥95.0%(GC)	1g	$60.00	2024-04-19
Aaron	AR003JO2-1g	Cholesteryl n-butyrate	521-13-1		1g	$11.00
abcr	AB138927-25 g	n-Butyric acid cholesterol ester, 95%; .	521-13-1	95%	25 g	€149.40
Chemenu	CM360880-5g	Cholesteryl n-butyrate	521-13-1	95%+	5g	$60	2022-09-29
eNovation Chemicals LLC	D964624-25g	Cholesteryl n-butyrate	521-13-1	95.0%	25g	$215	2022-05-25
Larodan	64-0400-9-100mg	Cholesterol Butyrate	521-13-1	>99%	100mg	€40.00	2023-09-19
TRC	C432633-5g	Cholesteryl N-Butyrate	521-13-1		5g	$ 57.00	2023-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C135950-5g	Cholesteryl N-Butyrate	521-13-1	≥95.0%(GC)	5g	¥205.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1034484-5g	Cholesteryl n-butyrate	521-13-1	98%	5g	￥232.00	2024-05-10

Cholesteryl N-Butyrate Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:521-13-1)

MR./MRS.:LEI JING LI

Phone:15102714773

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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:521-13-1)

MR./MRS.:MO HANG QI

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Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:521-13-1)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:521-13-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Cholesteryl N-Butyrate Related Literature

1. Reaction of dicyano epoxides with thiocyanate ion: route to α-thiocyanato derivatives or to 2-acetylimino-1,3-oxathioles and X-ray crystal structure of 2-acetylimino-4-(4-tolyl)-1, 3-oxathiole-5-carbonitrile

Alenka Majcen Le Maréchal,Albert Robert,Ivan Leban J. Chem. Soc. Perkin Trans. 1 1993 351
2. Gold–boron chemistry. Part 2. The interaction of {AuP(C6H11)3} bridges with decaboranyl cages: the accurate structure of [5,6-μ-{AuP(C6H11)3}-nido-B10H13], and the synthesis and molecular and electronic structures of its conjugate base [5,6,9,10-μ4-{AuP(C6H11)3}-nido-B10H12]–

Andrew J. Wynd,Alan J. Welch,R. V. Parish J. Chem. Soc. Dalton Trans. 1990 2185
3. Reactions of co-ordinated ligands. Part 28. The reaction of nucleophilic reagents with the cationic bis(acetylene) molybdenum complexes [Mo(CO)(RC2R′)2(η-C5H5)][BF4]; X-ray crystal structures of [Mo{C(Me)C(Me)C(O)C(Me)CHMe}(CO)2(η-C5H5)] and [Mo{η3:η2-HButCCHC–O–C(O)C(But)CH}(CO)(η-C5H5)]

Stephen R. Allen,Michael Green,Nicholas C. Norman,Kathleen E. Paddick,A. Guy Orpen J. Chem. Soc. Dalton Trans. 1983 1625
4. Modulation of immune responses with nanoparticles and reduction of their immunotoxicity

Qasim Muhammad,Yeonwoo Jang,Shin Hyuk Kang,James Moon,Won Jong Kim,Hansoo Park Biomater. Sci. 2020 8 1490
5. Recent trends in the use of lipidic nanoparticles as pharmaceutical carriers for cancer therapy and diagnostics

Samuel V. Mussi,Vladimir P. Torchilin J. Mater. Chem. B 2013 1 5201
6. Some new steroid colour reactions

J. D. Few Analyst 1965 90 134

521-13-1 (Cholesteryl N-Butyrate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:521-13-1)Cholesteryl N-Butyrate

Purity:99%

Quantity:500g

Price($):510.0